Estra-5(10),9(11)-diene-3,17-dione
CAS No.: 2503-06-2
VCID: VC0195095
Molecular Formula: C18H22O2
Molecular Weight: 270.4 g/mol
Purity: > 95%
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Description | Estra-5(10),9(11)-diene-3,17-dione is a chemical compound with the molecular formula C18H22O2 . It is also known by other names such as Estra-5(10),9(11)-diene-3,17-dione , and cyclic 3-(1,2-ethanediylacetale)-estra-5(10),9(11)-diene-3,17-dione . A similar compound, Estra-4,9-diene-3,17-dione (CAS No. 5173-46-6), also shares a steroidal structure . Estra-4,9-diene-3,17-dione is known by synonyms including Methyl dienolone and Dienedione . It has a melting point of 131-134°C . It is slightly soluble in chloroform and methanol and is typically stored in a refrigerator . Another related compound is Estradiene dione-3-keta, also known as Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal . |
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CAS No. | 2503-06-2 |
Product Name | Estra-5(10),9(11)-diene-3,17-dione |
Molecular Formula | C18H22O2 |
Molecular Weight | 270.4 g/mol |
IUPAC Name | (8S,13S,14S)-13-methyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione |
Standard InChI | InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h8,15-16H,2-7,9-10H2,1H3/t15-,16+,18+/m1/s1 |
Standard InChIKey | REHQUZZHQLORLC-RYRKJORJSA-N |
SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3CCC(=O)C4 |
Canonical SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3CCC(=O)C4 |
Purity | > 95% |
Synonyms | (8S,13S,14S)-13-Methyl-1,4,6,7,8,12,13,14,15,16-decahydro-2H-cyclopenta[a]phenanthrene-3,17-dione |
PubChem Compound | 12907417 |
Last Modified | Apr 15 2024 |
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